(R)-3-((tert-Butoxycarbonyl)amino)-3-(2-(trifluoromethyl)phenyl)propanoic acid

• IUPAC Name: (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(trifluoromethyl)phenyl]propanoic acid
• InChI: InChI=1S/C15H18F3NO4/c1-14(2,3)23-13(22)19-11(8-12(20)21)9-6-4-5-7-10(9)15(16,17)18/h4-7,11H,8H2,1-3H3,(H,19,22)(H,20,21)/t11-/m1/s1
• InChI Key: DYZRXQICSTZZKP-LLVKDONJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC(=O)O)C1=CC=CC=C1C(F)(F)F
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CC(=O)O)C1=CC=CC=C1C(F)(F)F
• Molecular Formula: C15H18F3NO4
• DSSTOX Substance ID: DTXSID70375873
• Molecular Weight: 333.30 g/mol
• CAS RN: 501015-17-4

Description

“®-3-((tert-Butoxycarbonyl)amino)-3-(2-(trifluoromethyl)phenyl)propanoic acid” is an organic compound with the CAS Number: 501015-17-4. It has a molecular weight of 333.31 and its linear formula is C15H18F3NO4.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C15H18F3NO4. It consists of a tert-butoxycarbonyl (Boc) group, an amino group, a trifluoromethyl group, and a phenyl group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored sealed in a dry environment at 2-8°C.

Scientific Research Applications

• Synthetic Organic Chemistry

  • The tert-butoxycarbonyl (Boc) group finds large applications in synthetic organic chemistry.
  • A method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems.
  • The resultant flow process was more efficient, versatile, and sustainable compared to the batch.

• Peptide Synthesis

  • The tert-butoxycarbonyl (Boc) group is one of the most commonly used protective groups for amino groups in peptide synthesis.
  • It is also used for the protection of hydroxy groups.
  • It is stable under basic hydrolysis conditions and catalytic reduction conditions, and is inert against various nucleophiles.
  • It is deprotected under acidic conditions commonly with trifluoroacetic acid.

Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing), P330 (Rinse mouth), P363 (Wash contaminated clothing before reuse), and P501 (Dispose of contents/container to an approved waste disposal plant).